Cas no 904588-79-0 (N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine)

• Product Name: N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• CAS No: 904588-79-0
• MF: C₂₄H₂₁N₅O₂S
• MW: 443.520843267441
• CID: 5226645
• Update Time: 2025-10-29

N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(2,4-dimethylphenyl)sulfonyl]-N-(phenylmethyl)-

• Inchi： 1S/C24H21N5O2S/c1-16-12-13-21(17(2)14-16)32(30,31)24-23-26-22(25-15-18-8-4-3-5-9-18)19-10-6-7-11-20(19)29(23)28-27-24/h3-14H,15H2,1-2H3,(H,25,26)
• InChI Key： KQAXVMVPNIAGDT-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C)C=C3C)(=O)=O)=C1N=C(NCC1=CC=CC=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 443.142
• Monoisotopic Mass: 443.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2

Additional information on N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

Comprehensive Analysis of N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine (CAS No. 904588-79-0)

The compound N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine (CAS No. 904588-79-0) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, combining a triazoloquinazoline core with a benzylamine substituent and a 2,4-dimethylbenzenesulfonyl group, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has focused on small-molecule inhibitors like N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine due to their ability to modulate protein-protein interactions. This compound's quinazoline scaffold is known for its versatility in binding to ATP pockets of kinases, a feature highly sought after in oncology research. With the rise of AI-driven drug discovery, computational studies have highlighted its favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), making it a subject of virtual screening campaigns.

The structural complexity of CAS No. 904588-79-0 also opens doors for structure-activity relationship (SAR) studies. By modifying the benzyl or sulfonyl groups, researchers can fine-tune its selectivity toward specific enzymes. This adaptability resonates with the current trend of fragment-based drug design, where modular compounds are optimized for enhanced efficacy. Notably, its triazole moiety contributes to metabolic stability, addressing a common challenge in oral bioavailability—a hot topic in pharmaceutical forums.

From a synthetic perspective, N-benzyl-3-(2,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine exemplifies advancements in click chemistry and multicomponent reactions. Its preparation often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method widely discussed in green chemistry circles for its atom economy. This aligns with the industry's shift toward sustainable synthesis, a frequently searched term among chemists aiming to reduce environmental impact.

Beyond oncology, this compound's potential extends to neurodegenerative disease research, where kinase dysregulation plays a critical role. Publications have speculated about its cross-reactivity with tau protein kinases, linking it to Alzheimer’s disease mechanisms—a trending subject in academic searches. Such interdisciplinary relevance underscores its value as a pharmacological tool.

In summary, CAS No. 904588-79-0 represents a convergence of medicinal chemistry, computational biology, and synthetic innovation. Its multifaceted applications and adaptability to modern drug discovery paradigms ensure its continued relevance in high-impact research. As the scientific community prioritizes targeted therapies and personalized medicine, compounds like this will remain at the forefront of innovation.